Cas no 1260831-52-4 (Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate)

• Product Name: Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• CAS No: 1260831-52-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD11975671
• CID: 2193847
• PubChem ID: 63355766
• Update Time: 2025-05-24

Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• AKOS012660375
• ethyl[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• MFCD11975671
• AS-55041
• 1260831-52-4
• SCHEMBL17452559
• CS-0361334
• ULVAZUJHTLUMLQ-UHFFFAOYSA-N
• W12754
• DB-351226

• MDL： MFCD11975671
• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)8-11-10-7-5-3-4-6-12(7)8/h3-6H,2H2,1H3
• InChI Key： ULVAZUJHTLUMLQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NN=C2C=CC=CN21)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.5Ų

Additional information on Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

Comprehensive Overview of Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate (CAS No. 1260831-52-4)

Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate (CAS No. 1260831-52-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the [1,2,4]triazolo[4,3-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a scaffold for designing novel kinase inhibitors or antimicrobial agents. The ethyl ester moiety at the 3-position enhances its solubility, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for triazolo-pyridine derivatives like Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate has surged, driven by their relevance in addressing global health challenges such as antibiotic resistance and chronic diseases. Search trends indicate growing interest in queries like "triazolo-pyridine synthesis", "CAS 1260831-52-4 applications", and "heterocyclic compounds in drug design". These keywords reflect the compound's alignment with cutting-edge scientific inquiries. Its molecular framework is also being investigated for covalent organic frameworks (COFs) and photocatalysis, areas gaining traction in materials science.

The synthesis of Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate typically involves cyclization reactions of precursor pyridine derivatives, often catalyzed by transition metals or under microwave-assisted conditions to improve yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing its purity and structure. Researchers emphasize the importance of optimizing reaction conditions to minimize byproducts, a topic frequently discussed in forums on green chemistry and sustainable synthesis.

From a commercial perspective, suppliers of CAS 1260831-52-4 highlight its role as a building block for bioactive molecules. Patent analyses reveal its incorporation into compounds targeting inflammation and metabolic disorders, resonating with the pharmaceutical industry's focus on precision medicine. Additionally, its potential in agrochemical innovation—such as developing eco-friendly pesticides—aligns with the United Nations Sustainable Development Goals (SDGs), particularly SDG 3 (Good Health) and SDG 12 (Responsible Consumption).

Safety and handling protocols for Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate adhere to standard laboratory practices, with no significant regulatory restrictions reported. However, users often search for "CAS 1260831-52-4 safety data sheet" or "triazolo-pyridine toxicity", underscoring the need for transparent information. The compound's stability under ambient conditions and compatibility with common organic solvents further bolster its utility in industrial and academic settings.

Future research directions may explore its enantioselective synthesis or hybridization with other pharmacophores to enhance selectivity. As interest in AI-driven drug discovery grows, computational studies predicting the bioactivity of triazolo-pyridine analogs could accelerate its adoption. This positions Ethyl [1,2,4]triazolo[4,3-a]pyridine-3-carboxylate as a compound bridging traditional medicinal chemistry with modern technological advancements.